2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-fluoro-N-[(3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H10FN3O3S/c15-12-7-2-1-6-11(12)13(19)17-14(22)16-9-4-3-5-10(8-9)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: LGUVNFFBVXQGKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-])F
• Molecular Formula: C14H10FN3O3S
• Molecular Weight: 319.31 g/mol

Description

2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a thioamide derivative of 3-nitroaniline and has been shown to have a number of interesting properties that make it a promising candidate for a variety of applications.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cell division and growth. This can lead to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been shown to have a number of interesting biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the activity of certain enzymes that are involved in tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is its potent anti-cancer properties. This makes it a promising candidate for use in cancer research. However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to synthesize and purify, which can make it challenging to work with.

Future Directions

There are a number of different future directions that could be explored in relation to 2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide. One possible direction is to study the compound's potential use in combination with other anti-cancer drugs. Another possibility is to explore the use of this compound in the treatment of other diseases, such as viral infections or autoimmune disorders. Additionally, further research could be done to better understand the mechanism of action of this compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is a complex process that involves several steps. The first step involves the reaction of 3-nitroaniline with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-fluorobenzamide to form the final product.

Scientific Research Applications

2-fluoro-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and may be effective in treating a variety of different types of cancer.